Cas no 1269530-97-3 (3-Amino-5-chloro-1-ethylpyrazin-2(1H)-one)

• Product Name: 3-Amino-5-chloro-1-ethylpyrazin-2(1H)-one
• CAS No: 1269530-97-3
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 5058345
• Update Time: 2023-08-25

3-Amino-5-chloro-1-ethylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-1-ethylpyrazin-2(1H)-one

• Inchi： 1S/C6H8ClN3O/c1-2-10-3-4(7)9-5(8)6(10)11/h3H,2H2,1H3,(H2,8,9)
• InChI Key： AJCIIPUZZSAPQJ-UHFFFAOYSA-N
• SMILES： ClC1=CN(C(C(N)=N1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 0.1
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines